Cas no 1018506-33-6 (3-(2-Aminophenyl)-N,N-dimethylpropanamide)

• Product name: 3-(2-Aminophenyl)-N,N-dimethylpropanamide
• CAS No: 1018506-33-6
• MF: C₁₁H₁₆N₂O
• MW: 192.25754
• MDL: MFCD10022148
• CID: 1071239
• PubChem ID: 25190940

3-(2-Aminophenyl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminophenyl)-N,N-dimethylpropanamide
• 3-(2-aminophenyl)-N,N-dimethylpropanamide(SALTDATA: FREE)
• STL070978
• NS-01847
• Benzenepropanamide, 2-amino-N,N-dimethyl-
• AKOS005111103
• DTXSID30648994
• 3-(2-aminophenyl)-N,N-dimethyl-propanamide
• 1018506-33-6
• CS-0313329
• BBL022930
• AN-329/43449434
• MFCD10022148

• MDL： MFCD10022148
• Inchi： InChI=1S/C11H16N2O/c1-13(2)11(14)8-7-9-5-3-4-6-10(9)12/h3-6H,7-8,12H2,1-2H3
• InChI Key： HBZJIUIHRQJUBS-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)CCC1=CC=CC=C1N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines